Cas no 381233-76-7 (5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one)

• Product Name: 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one
• CAS No: 381233-76-7
• MF: C₁₁H₇BrINO
• MW: 375.987854242325
• MDL: MFCD21607130
• CID: 3957670
• PubChem ID: 22318957
• Update Time: 2025-05-24

5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-bromo-3-iodo-1-phenyl-
• 5-BROMO-3-IODO-1-PHENYLPYRIDIN-2(1H)-ONE
• 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one
• A1-19111
• 5-bromo-3-iodo-1-phenylpyridin-2-one
• 5-bromo-1-phenyl-3-iodo-1,2-dihydropyridin-2-one
• KCLSASGVLPGAIB-UHFFFAOYSA-N
• 381233-76-7
• CS-0367164
• SCHEMBL1882404

• MDL： MFCD21607130
• Inchi： 1S/C11H7BrINO/c12-8-6-10(13)11(15)14(7-8)9-4-2-1-3-5-9/h1-7H
• InChI Key： KCLSASGVLPGAIB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C=C(Br)C=C1I

Computed Properties

• Exact Mass: 374.87557Da
• Monoisotopic Mass: 374.87557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one Security Information

• Storage Condition：(BD436272)

Additional information on 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one

Research Brief on 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one (CAS: 381233-76-7): Recent Advances and Applications

The compound 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one (CAS: 381233-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of both bromine and iodine substituents, make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in the development of pharmacologically active molecules, particularly in the context of kinase inhibitors and anti-cancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of pyridinone derivatives with potent inhibitory activity against tyrosine kinases. The study reported that derivatives of 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one exhibited nanomolar IC50 values against specific kinase targets, suggesting their potential as lead compounds for cancer therapy. Molecular docking studies further revealed that the bromine and iodine substituents play a critical role in binding to the kinase active site, enhancing both affinity and selectivity.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The study found that certain analogs of 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Beyond its biological applications, 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one has also been investigated for its potential in materials science. A 2022 study in ACS Applied Materials & Interfaces reported its use as a precursor for the synthesis of organic semiconductors. The compound's electron-withdrawing properties and stability under various conditions make it a promising candidate for optoelectronic devices.

In conclusion, the compound 5-bromo-3-iodo-1-phenyl-1,2-dihydropyridin-2-one (CAS: 381233-76-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, underscoring its importance in contemporary research. Future studies should focus on optimizing its synthetic routes and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.